![molecular formula C19H24N2O3 B2462316 (4-Cyclobutyl-1,4-diazepan-1-yl)(7-methoxybenzofuran-2-yl)methanone CAS No. 2176070-02-1](/img/structure/B2462316.png)
(4-Cyclobutyl-1,4-diazepan-1-yl)(7-methoxybenzofuran-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(4-Cyclobutyl-1,4-diazepan-1-yl)(7-methoxybenzofuran-2-yl)methanone” is a chemical compound. It contains a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran compounds has attracted the attention of chemical and pharmaceutical researchers worldwide . Novel methods for constructing benzofuran rings have been discovered in recent years . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Scientific Research Applications
Chemical Synthesis and Novel Compound Generation
The research into compounds related to (4-Cyclobutyl-1,4-diazepan-1-yl)(7-methoxybenzofuran-2-yl)methanone has led to the development of novel synthetic pathways and the creation of new chemical entities with potential therapeutic applications. For instance, the synthesis of various benzofuran derivatives has been explored, providing insights into the chemical reactions and molecular configurations conducive to specific biological activities. The process involves intricate steps such as reductive cyclization, Ugi reactions, and adjustments to chemical structures to enhance stability and efficacy in biological systems. These synthetic strategies not only expand the chemical space of benzofuran derivatives but also pave the way for discovering compounds with improved pharmacological profiles (Sañudo et al., 2006; Luo et al., 2005).
Anticholinesterase Activity
One of the pivotal areas of application for compounds structurally related to this compound is in the inhibition of cholinesterase enzymes. Research has demonstrated that specific benzofuran derivatives exhibit potent anticholinesterase activities, highlighting their potential as therapeutic agents in conditions characterized by cholinergic dysfunction, such as Alzheimer's disease. These studies have identified compounds with significant selectivity and efficacy in inhibiting acetylcholinesterase and butyrylcholinesterase, enzymes critical in the pathology of neurodegenerative diseases (Luo et al., 2005).
Antimicrobial and Antitumor Potential
Further research has explored the antimicrobial and antitumor potentials of benzofuran derivatives. These studies have led to the identification of compounds with high antimicrobial activity and selective cytotoxicity against tumor cell lines. The structural modifications and synthesis of these derivatives aim to optimize their biological activities and stability, offering a promising avenue for the development of new therapeutic agents with targeted action against specific pathogens or cancer cells (Hayakawa et al., 2004; Sunitha et al., 2017).
Properties
IUPAC Name |
(4-cyclobutyl-1,4-diazepan-1-yl)-(7-methoxy-1-benzofuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-23-16-8-2-5-14-13-17(24-18(14)16)19(22)21-10-4-9-20(11-12-21)15-6-3-7-15/h2,5,8,13,15H,3-4,6-7,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTZFDBKZMVRAFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)N3CCCN(CC3)C4CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.